Cas no 1340261-65-5 (2-(3-Chlorophenyl)-n-propylacetamide)

• Product Name: 2-(3-Chlorophenyl)-n-propylacetamide
• CAS No: 1340261-65-5
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5529683
• Update Time: 2025-10-29

2-(3-Chlorophenyl)-n-propylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 3-chloro-N-propyl-
• 2-(3-Chlorophenyl)-n-propylacetamide

• Inchi： 1S/C11H14ClNO/c1-2-6-13-11(14)8-9-4-3-5-10(12)7-9/h3-5,7H,2,6,8H2,1H3,(H,13,14)
• InChI Key： ZJKYFUPYBBUNKW-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC)=O)=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 381.2±25.0 °C(Predicted)
• pka: 15.73±0.46(Predicted)

Additional information on 2-(3-Chlorophenyl)-n-propylacetamide

Introduction to 2-(3-Chlorophenyl)-n-propylacetamide (CAS No. 1340261-65-5)

2-(3-Chlorophenyl)-n-propylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1340261-65-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This amide derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The presence of both a chlorinated aromatic ring and an acetylamide moiety suggests possible interactions with biological targets, making it a valuable candidate for further exploration in drug discovery and development.

The chemical structure of 2-(3-Chlorophenyl)-n-propylacetamide consists of a propylamino group attached to an acetamide functional group, with the aromatic ring bearing a chlorine substituent at the 3-position. This specific arrangement of atoms imparts distinct physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in determining its pharmacokinetic behavior. The chlorophenyl moiety, in particular, is known to influence electronic properties and binding affinity to biological receptors.

In recent years, there has been growing interest in amide-based compounds due to their versatility as pharmacophores. Amides are widely recognized for their ability to modulate biological pathways by serving as intermediates or active molecules. The study of 2-(3-Chlorophenyl)-n-propylacetamide falls within this broader context, where researchers are investigating how structural modifications can enhance therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of 2-(3-Chlorophenyl)-n-propylacetamide is its potential role in modulating neurotransmitter systems. The chlorinated aromatic ring is reminiscent of many bioactive molecules that interact with central nervous system (CNS) receptors. Preliminary studies suggest that this compound may exhibit properties relevant to neuropharmacology, particularly in the context of pain management and cognitive function. The propylamino group provides a hydrophobic anchor that can facilitate membrane penetration, while the acetamide moiety offers a polar interaction surface for binding to target proteins.

The synthesis of 2-(3-Chlorophenyl)-n-propylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the acetylation of 3-chlorobenzylamine followed by propylation or alternative strategies involving nucleophilic substitution and condensation reactions. Advances in synthetic methodologies have enabled more efficient production processes, allowing for larger-scale preparations needed for preclinical and clinical investigations.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-(3-Chlorophenyl)-n-propylacetamide with potential biological targets. Techniques such as docking simulations and quantum mechanical calculations have revealed insights into how the compound interacts with enzymes and receptors at an atomic level. These findings are crucial for designing derivatives with improved pharmacological profiles.

The pharmacological evaluation of 2-(3-Chlorophenyl)-n-propylacetamide has been conducted in various in vitro and in vivo models. Initial assays have shown promising results in terms of receptor binding affinity and functional activity. For instance, studies indicate that this compound may interact with serotonergic receptors, which are implicated in mood regulation and anxiety disorders. Additionally, its potential interactions with other neurotransmitter systems, such as the dopaminergic pathway, warrant further investigation.

Recent advancements in metabolomics have provided new tools for analyzing the metabolic fate of 2-(3-Chlorophenyl)-n-propylacetamide. By examining how the body processes this compound, researchers can identify key metabolites and understand their contribution to overall bioactivity. This information is vital for predicting drug efficacy and safety profiles before moving into human trials.

The regulatory landscape for novel compounds like 2-(3-Chlorophenyl)-n-propylacetamide is stringent but well-defined. Regulatory agencies require comprehensive data on chemical synthesis, toxicology, pharmacokinetics, and clinical efficacy before approving a drug candidate. Given the compound's potential therapeutic applications, it is likely to undergo rigorous testing to ensure its safety and effectiveness.

In conclusion,2-(3-Chlorophenyl)-n-propylacetamide (CAS No. 1340261-65-5) represents an intriguing molecule with significant pharmaceutical potential. Its unique structural features make it a valuable subject for further research into neuropharmacology and other therapeutic areas. As scientific understanding evolves, so too will our appreciation for how such compounds can contribute to improving human health.